Cas no 579474-79-6 (3-(6-methyl-3-pyridazinyl)-Benzoic acid methyl ester)

• Product Name: 3-(6-methyl-3-pyridazinyl)-Benzoic acid methyl ester
• CAS No: 579474-79-6
• MF: C₁₃H₁₂N₂O₂
• MW: 228.246582984924
• CID: 1114358
• PubChem ID: 69489500
• Update Time: 2025-04-20

3-(6-methyl-3-pyridazinyl)-Benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-(6-methyl-3-pyridazinyl)-Benzoic acid methyl ester
• 3-(6-methyl-pyridazin-3-yl)-benzoic acid methyl ester
• SCHEMBL5563045
• GTLIWFAEWCMGRX-UHFFFAOYSA-N
• methyl 3-(6-methylpyridazin-3-yl)benzoate
• DB-198529
• 579474-79-6

• Inchi： 1S/C13H12N2O2/c1-9-6-7-12(15-14-9)10-4-3-5-11(8-10)13(16)17-2/h3-8H,1-2H3
• InChI Key： GTLIWFAEWCMGRX-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CC(=C1)C1=CC=C(C)N=N1)=O

Computed Properties

• Exact Mass: 228.089877630g/mol
• Monoisotopic Mass: 228.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.1Ų